molecular formula C9H14ClN3O B8476253 3-Chloro-6-(3-dimethylaminopropan-1-oxy)pyridazin

3-Chloro-6-(3-dimethylaminopropan-1-oxy)pyridazin

Cat. No.: B8476253
M. Wt: 215.68 g/mol
InChI Key: VMVPJPZLLBBNRL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-6-(3-dimethylaminopropan-1-oxy)pyridazin is a useful research compound. Its molecular formula is C9H14ClN3O and its molecular weight is 215.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H14ClN3O

Molecular Weight

215.68 g/mol

IUPAC Name

3-(6-chloropyridazin-3-yl)oxy-N,N-dimethylpropan-1-amine

InChI

InChI=1S/C9H14ClN3O/c1-13(2)6-3-7-14-9-5-4-8(10)11-12-9/h4-5H,3,6-7H2,1-2H3

InChI Key

VMVPJPZLLBBNRL-UHFFFAOYSA-N

Canonical SMILES

CN(C)CCCOC1=NN=C(C=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-dimethylamino-propanol (95 μL) in 5 mL of THF at 0° C. was added NaH (20 mg). The mixture was stirred for 5 min; then 3,6-dichloropyridazine (100 mg) was added and the mixture was allowed to warm to room temperature and stirred overnight at this temperature. The mixture was diluted with 5 mL of water and 5 mL of EtOAc, the phases were separated, and the aqueous phase was extracted with 2×5 mL of EtOAc. The combined organics were washed with 5 mL of brine, dried over Na2SO4 and concentrated to a colorless oil (128 mg) that was used without further purification. Mass spectrum (ESI) 215.9 (M+).
Quantity
95 μL
Type
reactant
Reaction Step One
Name
Quantity
20 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
100 mg
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
solvent
Reaction Step Three
Name
Quantity
5 mL
Type
solvent
Reaction Step Three

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